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Introduction: Ethylene oxide (EtO) is a highly reactive and flammable gas of significant
industrial importance, primarily utilized as a chemical intermediate in the production of ethylene
glycol and other chemicals, and as a sterilizing agent for medical equipment and supplies.[1][2]
Its potent reactivity, which makes it an effective sterilant, also underlies its significant health
and safety hazards.[1][3] This guide provides an in-depth technical overview of the core
properties of ethylene oxide and the critical safety data essential for its handling in research
and drug development settings.

Section 1: Chemical and Physical Properties

Ethylene oxide is a cyclic ether, and its strained three-membered ring structure is responsible
for its high reactivity.[4] At room temperature, it exists as a colorless gas with a faintly sweet,
ether-like odor.[1][2][4] HoweVer, the odor threshold is well above safe exposure limits, making
it an unreliable indicator of hazardous concentrations.[5][6]
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Molecular Structure of Ethylene Oxide

Caption: Ball-and-stick model of the ethylene oxide (C2H40) molecule.

A summary of its key physical properties is presented in the table below.

Property Value

Molecular Formula C2H40O

Molecular Weight 44.06 g/mol [7]

Boiling Point 10.7 °C (51.3 °F)[7]]8]

Melting Point -113 °C (-171 °F)[6]

Vapor Density 1.49 (Air = 1)[6][7]

Vapor Pressure 1095 mmHg at 20 °C (68 °F)[7]
Water Solubility Miscible[6][7]

Flash Point -20 °C (-4 °F)[4]

Autoignition Temperature 429 °C (804 °F)[4][7]

Section 2: Flammability and Reactivity

Ethylene oxide is an extremely flammable and highly reactive substance.[5][9] It possesses a
very wide explosive range in air, from 3% to 100% by volume, making it a significant fire and
explosion hazard.[4][7][10] The gas is heavier than air and vapors can travel considerable
distances to an ignition source and flash back.[5][7][11]

Reactivity Hazards

Ethylene oxide can undergo hazardous polymerization, which can be initiated by heat, acids,
bases, and certain metals.[5][9][10] This polymerization can be violent and lead to explosions if
contained.[7] It is incompatible with a wide range of materials, including strong acids, bases,
oxidizers, and certain metals like copper and its alloys.[6][9]

Section 3: Health Hazards and Toxicology
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Exposure to ethylene oxide can lead to a range of acute and chronic health effects. It is
classified as a known human carcinogen.[1][3][12][13]

Acute Effects

Short-term inhalation exposure to high concentrations of EtO can cause irritation of the eyes,
skin, and respiratory tract.[7][9][14] Symptoms may include headache, dizziness, nausea,
vomiting, and difficulty breathing.[8][12][15] Direct contact with liquid ethylene oxide can cause
severe skin irritation, burns, and frostbite.[7][16]

Chronic Effects and Carcinogenicity

Long-term exposure to ethylene oxide is associated with an increased risk of certain cancers,
particularly lymphoma, leukemia, and breast cancer.[1][3][12] The U.S. Environmental
Protection Agency (EPA) and the International Agency for Research on Cancer (IARC) classify
ethylene oxide as a human carcinogen.[3][12] Furthermore, chronic exposure can lead to
reproductive and developmental effects, as well as neurological damage.[8][9][17] The ability of
ethylene oxide to damage DNA is the basis for both its sterilizing efficacy and its
carcinogenicity.[1][3][13]

Section 4: Occupational Safety and Exposure Limits

To mitigate the health risks associated with ethylene oxide, several regulatory agencies have
established occupational exposure limits.

Regulatory Agency Exposure Limit

OSHA (PEL) 1 ppm (8-hour TWA)[8][18]
OSHA (Excursion Limit) 5 ppm (15-minute)[8]
NIOSH (REL) <0.1 ppm (TWA)[19]
NIOSH (Ceiling) 5 ppm (10-minute)[19]
ACGIH (TLV) 1 ppm (8-hour TWA)[11]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value
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Section 5: Safe Handling and Control Measures

Due to its hazardous nature, stringent safety protocols are imperative when working with
ethylene oxide.

Engineering Controls

The primary method for controlling exposure is through the use of engineering controls.[9] This
includes working in well-ventilated areas, using closed systems, and employing local exhaust
ventilation.[20][21] Explosion-proof equipment and intrinsically safe electrical systems are also
necessary in areas where EtO is handled.[9]

Personal Protective Equipment (PPE)

When engineering controls are not sufficient to maintain exposure below the established limits,
appropriate personal protective equipment must be used.[9][22]

» Respiratory Protection: A NIOSH-approved full-facepiece respirator with an appropriate
cartridge or a self-contained breathing apparatus (SCBA) is required for concentrations
exceeding the exposure limits.[9][14]

o Skin and Eye Protection: Chemical-resistant gloves, aprons, and full-body suits should be
worn to prevent skin contact.[9][23][24] Chemical safety goggles and a face shield are
necessary to protect the eyes.[9]

Monitoring and Detection

Regular air monitoring is crucial to ensure that ethylene oxide concentrations remain below
the permissible exposure limits.[8][25] Various methods are available for monitoring, including:

o Continuous Real-Time Monitors: Provide immediate feedback on EtO levels.[26][27]
» Passive Diffusion Badges: Used for long-term personal exposure monitoring.[26][28]

e Sorbent Tube Sampling: Involves actively drawing air through a tube for laboratory analysis.
[26][28][29]
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o Fourier Transform Infrared (FTIR) Spectroscopy: Offers high sensitivity and can monitor

multiple gases.[26][30]

Section 6: Emergency Procedures

A well-defined emergency plan is essential for any facility handling ethylene oxide.[31]

Workflow for Emergency Response to an Ethylene Oxide
Leak
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Caption: A flowchart outlining the key steps in an emergency response to an ethylene oxide
leak.

First Aid Measures

 Inhalation: Move the individual to fresh air immediately.[9] If breathing has stopped, provide
artificial respiration.[9] Seek immediate medical attention.[9][21]

» Skin Contact: Immediately wash the affected area with large amounts of water.[25] Remove
contaminated clothing.[25] For frostbite, rinse with lukewarm water.[32]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids.[16][25] Get immediate medical attention.[16][25]

Conclusion

Ethylene oxide is a valuable chemical with critical applications in research and healthcare.
However, its inherent properties demand a thorough understanding and rigorous adherence to
safety protocols. By implementing robust engineering controls, utilizing appropriate personal
protective equipment, conducting regular monitoring, and being prepared for emergencies,
researchers and drug development professionals can safely harness the benefits of this
compound while minimizing the risks to themselves and the surrounding environment.
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Sources

1. Ethylene Oxide - Cancer-Causing Substances - NCI [cancer.gov]

2. Ethylene oxide gas, often referred to simply as EO... | Ankur Agencies - Jaipur
[gasworld.in]

3. Ethylene Oxide - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
4. Ethylene oxide - Wikipedia [en.wikipedia.org]

5. ehs.gatech.edu [ehs.gatech.edu]

6. sesha.org [sesha.org]

7. ETHYLENE OXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.example-blog.com/eo-leakage-emergency
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1047AppD
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.compsourcemutual.com/resources/safety-talks/ethylene-oxide-safety-talk/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.osha.gov/chemicaldata/268
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://efelab.com/producto/traje-protector-de-oxido-de-etileno-equipo-epp-eo/
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.cdc.gov/niosh/topics/ethyleneoxide/default.html
https://www.benchchem.com/product/b1213735/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethylene-oxide-gas-properties-and-safety-data
https://www.gasdetection.com/news-article/how-to-choose-an-ethylene-oxide-monitoring-system-for-safety/
https://www.benchchem.com/product/b1213735?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cancer.gov/about-cancer/causes-prevention/risk/substances/ethylene-oxide
https://www.gasworld.in/latest-update/ethylene-oxide-gas-often-referred-to-simply-as-eo/356
https://www.gasworld.in/latest-update/ethylene-oxide-gas-often-referred-to-simply-as-eo/356
https://www.ncbi.nlm.nih.gov/books/NBK590871/
https://en.wikipedia.org/wiki/Ethylene_oxide
https://ehs.gatech.edu/sites/default/files/ethylene_oxide.pdf
https://sesha.org/wp-content/uploads/securepdfs/2023/04/EthyleneOxide.pdf
https://cameochemicals.noaa.gov/chemical/694
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

8. osha.gov [osha.gov]

9. CCOHS: Ethylene Oxide [ccohs.ca]

10. LCSS: ETHYLENE OXIDE [web.stanford.edu]

11. nj.gov [nj.gov]

12. epa.gov [epa.gov]

13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

14. CDC - NIOSH Pocket Guide to Chemical Hazards - Ethylene oxide [cdc.goV]
15. Ethylene Oxide | NIOSH | CDC [archive.cdc.gov]

16. 1910.1047 App A - Substance Safety Data Sheet for Ethylene Oxide (Non-Mandatory) |
Occupational Safety and Health Administration [osha.gov]

17. Ethylene Oxide - Possible Solutions | Occupational Safety and Health Administration
[osha.gov]

18. Occupational exposure to ethylene oxide--OSHA. Final standard - PubMed
[pubmed.ncbi.nim.nih.gov]

19. Ethylene oxide - IDLH | NIOSH | CDC [cdc.gov]

20. sg.airliquide.com [sg.airliquide.com]

21. balchem.com [balchem.com]

22. cupe.ca [cupe.ca]

23. PPE — Protective suit against ethylene oxide — BIOLENE [biolene.com]

24. Ethylene Oxide Protective Suit — EO PPE Equipment [efelab.com]

25. eCFR :: 29 CFR 1910.1047 -- Ethylene oxide. [ecfr.gov]

26. airbyccsquared.com [airbyccsquared.com]

27. How to Choose an Ethylene Oxide Monitoring System for Safety [gasdetection.com]
28. sensible-edp.com [sensible-edp.com]

29. 1910.1047 App D - Sampling and Analytical Methods for Ethylene Oxide (Non-
Mandatory) | Occupational Safety and Health Administration [osha.gov]

30. Measurement Technologies for Industrial Ethylene Oxide Monitoring | sonomatech
[sonomatech.com]

31. ors.od.nih.gov [ors.od.nih.gov]

32. airgas.com [airgas.com]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.osha.gov/sites/default/files/publications/ethylene-oxide-factsheet.pdf
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/ethylene_oxide.html
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss40.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0882.pdf
https://www.epa.gov/hazardous-air-pollutants-ethylene-oxide/our-current-understanding-ethylene-oxide-eto
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/ethyleneoxide.pdf
https://www.cdc.gov/niosh/npg/npgd0275.html
https://archive.cdc.gov/www_cdc_gov/niosh/topics/ethyleneoxide/default.html
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1047AppA
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1047AppA
https://www.osha.gov/ethylene-oxide/solutions
https://www.osha.gov/ethylene-oxide/solutions
https://pubmed.ncbi.nlm.nih.gov/10267169/
https://pubmed.ncbi.nlm.nih.gov/10267169/
https://www.cdc.gov/niosh/idlh/75218.html
https://sg.airliquide.com/sites/al_sg/files/2020/08/03/sds-056-clp_ethylene_oxide.pdf
https://balchem.com/wp-content/uploads/2024/11/SDS-EO-100.pdf
https://cupe.ca/sites/cupe/files/0354_nat_dr_ethylene_fact_sheet_en.pdf
https://biolene.com/wpen/ppe-personal-protective-equipment/
https://www.efelab.com/en/ethylene-oxide-protective-suit/
https://www.ecfr.gov/current/title-29/subtitle-B/chapter-XVII/part-1910/subpart-Z/section-1910.1047
https://airbyccsquared.com/blogs/news/ethylene-oxide-monitoring-methods
https://gasdetection.com/articles/how-to-choose-an-ethylene-oxide-monitoring-system-for-safety/
https://sensible-edp.com/ethylene-oxide-monitoring-101/
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1047AppD
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1047AppD
https://www.sonomatech.com/node/341
https://www.sonomatech.com/node/341
https://ors.od.nih.gov/sr/dohs/Documents/ethylene-oxide-program.pdf
https://www.airgas.com/msds/001081.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213735?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [An In-depth Technical Guide to Ethylene Oxide Gas:
Properties and Safety Data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213735/docs#an-in-depth-technical-guide-to-
ethylene-oxide-gas-properties-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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